Cas no 1198016-41-9 (5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde)
1198016-41-9 structure
Product Name:5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde
CAS No:1198016-41-9
MF:C7H6ClNO2
MW:171.581040859222
CID:1101444
PubChem ID:58001785
Update Time:2025-04-20
5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde
- 5-chloro-6-(hydroxymethyl)nicotinaldehyde
- SCHEMBL336024
- 1198016-41-9
- 5-chloro-6-(hydroxymethyl)-3-pyridinecarbaldehyde
- DA-37490
- IUJPCWGKHFMVQQ-UHFFFAOYSA-N
-
- Inchi: 1S/C7H6ClNO2/c8-6-1-5(3-10)2-9-7(6)4-11/h1-3,11H,4H2
- InChI Key: IUJPCWGKHFMVQQ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C=O)=CN=C1CO
Computed Properties
- Exact Mass: 171.0087061g/mol
- Monoisotopic Mass: 171.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 50.2Ų
5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
1198016-41-9 (5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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